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Compound of Interest

Compound Name: 1-Chloro-3-ethoxypropane

Cat. No.: B1362862 Get Quote

Technical Support Center: 1-Chloro-3-
ethoxypropane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on identifying and mitigating the potential hazards associated

with 1-Chloro-3-ethoxypropane. The following troubleshooting guides and frequently asked

questions (FAQs) address specific issues that may be encountered during experimental

procedures.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-3-ethoxypropane?

A1: 1-Chloro-3-ethoxypropane is a flammable liquid and may cause skin and respiratory

irritation upon prolonged exposure.[1] Due to its flammable nature, it should be handled with

care, away from ignition sources.

Q2: What are the physical and chemical properties of 1-Chloro-3-ethoxypropane?

A2: 1-Chloro-3-ethoxypropane is a clear, colorless liquid with a characteristic odor.[1] Key

physical and chemical properties are summarized in the table below.

Q3: Is there established toxicity data for 1-Chloro-3-ethoxypropane?
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A3: Specific quantitative toxicity data such as LD50 and LC50 values for 1-Chloro-3-
ethoxypropane are not readily available in publicly accessible databases and safety data

sheets.[2] Similarly, permissible exposure limits (PELs) have not been established by major

regulatory bodies for this specific compound.[3]

Q4: How should I properly store 1-Chloro-3-ethoxypropane in the laboratory?

A4: Store 1-Chloro-3-ethoxypropane in a tightly closed container in a dry, cool, and well-

ventilated place.[2] Keep it away from heat, sparks, open flames, and other ignition sources.

Q5: What personal protective equipment (PPE) is required when handling 1-Chloro-3-
ethoxypropane?

A5: When handling 1-Chloro-3-ethoxypropane, it is essential to wear appropriate personal

protective equipment. This includes tightly fitting safety goggles, chemical-resistant gloves, and

a lab coat or fire/flame resistant and impervious clothing.[2] If working in an area with

insufficient ventilation or where exposure limits may be exceeded, a full-face respirator is

recommended.[2]
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Issue Potential Cause Troubleshooting Steps

Unexpected Reaction

Outcome

Purity of 1-Chloro-3-

ethoxypropane

- Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

GC, NMR). - Consider

purifying the reagent if

impurities are detected.

Reactivity with other reagents

- Review the compatibility of 1-

Chloro-3-ethoxypropane with

all other reagents in the

reaction mixture. Avoid strong

oxidizing agents. - Ensure the

reaction is conducted under

the recommended temperature

and pressure conditions.

Skin or Eye Irritation
Inadequate Personal

Protective Equipment (PPE)

- Immediately flush the

affected area with copious

amounts of water for at least

15 minutes.[2] - Review and

upgrade PPE to ensure full

protection. For eyes, use

tightly fitting safety goggles.

For skin, use appropriate

chemical-resistant gloves and

protective clothing.[2]

Accidental Spill

- Follow the established spill

cleanup protocol immediately. -

Ensure adequate ventilation in

the affected area.

Fire Proximity to Ignition Sources - In case of a small fire, use a

dry chemical, carbon dioxide,

or alcohol-resistant foam

extinguisher.[2] - For larger

fires, evacuate the area and

contact emergency services. -
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Always handle 1-Chloro-3-

ethoxypropane in a well-

ventilated area away from

open flames, hot surfaces, and

sparks.

Disposal Issues Improper Waste Segregation

- Dispose of 1-Chloro-3-

ethoxypropane waste in a

designated, labeled container

for halogenated organic waste.

- Do not mix with incompatible

waste streams. - Follow your

institution's and local

regulations for hazardous

waste disposal. The material

can be disposed of by a

licensed chemical destruction

plant or by controlled

incineration.[2]

Data Presentation
Table 1: Physical and Chemical Properties of 1-Chloro-3-ethoxypropane
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Property Value Reference(s)

CAS Number 36865-38-0 [1]

Molecular Formula C5H11ClO [1][4][5]

Molecular Weight 122.59 g/mol [1][4]

Appearance Clear, colorless liquid [1]

Boiling Point 125.9 °C at 760 mmHg [1]

Flash Point 41.4 °C [1]

Density 0.952 g/cm³ [1]

Vapor Pressure 14.5 mmHg at 25°C [1]

Refractive Index 1.408 [1]

Table 2: Toxicological Data for a Structurally Similar Compound: 1-Chloro-3-methoxypropane

Disclaimer: The following data is for 1-Chloro-3-methoxypropane (CAS No. 36215-07-3) and is

provided as a reference due to the lack of specific data for 1-Chloro-3-ethoxypropane. It is

recommended to handle 1-Chloro-3-ethoxypropane with a similar or higher level of caution.

Parameter Value Reference(s)

LD50 Oral (Rat) >2000 mg/kg [6]

GHS Hazard Statements

H225: Highly flammable liquid

and vaporH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[7]

Table 3: Ecotoxicity Data for 1-Chloro-3-ethoxypropane
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Parameter Result Reference(s)

Toxicity to fish No data available [2]

Toxicity to daphnia and other

aquatic invertebrates
No data available [2]

Toxicity to algae No data available [2]

Experimental Protocols
Protocol 1: Standard Handling and Use of 1-Chloro-3-
ethoxypropane

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE: safety goggles, chemical-resistant gloves (e.g., nitrile), and a

flame-retardant lab coat.

Prepare a spill kit appropriate for flammable liquids.

Handling:

Conduct all transfers and manipulations of 1-Chloro-3-ethoxypropane inside a chemical

fume hood.

Ground all equipment to prevent static discharge.

Use non-sparking tools.

Avoid inhalation of vapors and contact with skin and eyes.

Storage:

After use, ensure the container is tightly sealed.
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Store the container in a designated flammable liquids cabinet, away from oxidizing agents

and sources of ignition.

Waste Disposal:

Collect all waste containing 1-Chloro-3-ethoxypropane in a clearly labeled, sealed

container for halogenated organic waste.

Follow all institutional and local regulations for hazardous waste disposal.

Protocol 2: Emergency Procedure for a Small Spill of 1-
Chloro-3-ethoxypropane (less than 100 mL)

Immediate Actions:

Alert personnel in the immediate area of the spill.

If the spilled material is flammable, turn off all nearby ignition sources.

Containment and Cleanup:

Wear appropriate PPE, including a respirator if vapor concentrations are high.

Confine the spill using a spill kit with absorbent materials (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealable container.

Decontamination:

Clean the spill area with soap and water.

Waste Disposal:

Label the container with the spilled material and dispose of it as hazardous waste

according to institutional guidelines.

Mandatory Visualization
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Hazard Identification & Assessment

Control Measures

Experimental Procedure

Emergency Response
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1-Chloro-3-ethoxypropane
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Click to download full resolution via product page

Caption: Hazard mitigation workflow for 1-Chloro-3-ethoxypropane.
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Spill of 1-Chloro-3-ethoxypropane
Detected
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Caption: Decision logic for responding to a 1-Chloro-3-ethoxypropane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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